Cas no 2306245-91-8 (tert-butyl N-[[(2S,3S)-3-hydroxypyrrolidin-2-yl]methyl]carbamate)

• Product Name: tert-butyl N-[[(2S,3S)-3-hydroxypyrrolidin-2-yl]methyl]carbamate
• CAS No: 2306245-91-8
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 5290714
• Update Time: 2026-03-10

tert-butyl N-[[(2S,3S)-3-hydroxypyrrolidin-2-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[(2S,3S)-3-hydroxy-2-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[[(2S,3S)-3-hydroxypyrrolidin-2-yl]methyl]carbamate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-6-7-8(13)4-5-11-7/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8-/m0/s1
• InChI Key： FDPHTYVIDMJLHF-YUMQZZPRSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@H]1[C@@H](O)CCN1

Additional information on tert-butyl N-[[(2S,3S)-3-hydroxypyrrolidin-2-yl]methyl]carbamate

Introduction to tert-butyl N-[[(2S,3S)-3-hydroxypyrrolidin-2-yl]methyl]carbamate (CAS No. 2306245-91-8)

tert-butyl N-[[(2S,3S)-3-hydroxypyrrolidin-2-yl]methyl]carbamate (CAS No. 2306245-91-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely recognized for their versatility in drug design and development. The presence of a (2S,3S)-3-hydroxypyrrolidin-2-yl moiety in its structure suggests a potential role in modulating biological pathways, particularly those involving chiral centers and hydroxyl functionalities.

The CAS number 2306245-91-8 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. As a research-grade chemical, it is primarily utilized in academic and industrial settings for the synthesis of novel molecules and the investigation of pharmacological properties. The tert-butyl group at the nitrogen position enhances the stability of the carbamate moiety, making it a valuable intermediate in the construction of more complex chemical entities.

In recent years, there has been growing interest in (2S,3S)-3-hydroxypyrrolidin-2-yl derivatives due to their potential as pharmacophores in drug discovery. This particular configuration of the pyrrolidine ring is known to exhibit favorable interactions with biological targets, including enzymes and receptors. The hydroxyl group at the 3-position further expands the compound's reactivity, allowing for further functionalization and derivatization to tailor specific biological activities.

One of the most compelling aspects of tert-butyl N-[[(2S,3S)-3-hydroxypyrrolidin-2-yl]methyl]carbamate is its potential application in the development of chiral drugs. Chirality plays a critical role in pharmaceuticals, as enantiomers of a drug can exhibit vastly different biological effects. The stereochemistry of this compound ensures that it can be used to produce enantiomerically pure derivatives, which are often required for optimal therapeutic outcomes. This makes it an invaluable tool for medicinal chemists seeking to develop next-generation drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of hydroxypyrrolidine derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have shown promise in the treatment of neurological disorders by interacting with specific neurotransmitter systems. The presence of both hydroxyl and carbamate functional groups in tert-butyl N-[[(2S,3S)-3-hydroxypyrrolidin-2-yl]methyl]carbamate suggests that it may have multiple points of interaction with biological targets, potentially leading to synergistic effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, are often employed to achieve the desired stereochemical purity. These methods are critical for producing compounds that can be effectively evaluated in preclinical studies and eventually translated into clinical applications.

In conclusion,tert-butyl N-[[(2S,3S)-3-hydroxypyrrolidin-2-yl]methyl]carbamate (CAS No. 2306245-91-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts aimed at developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.